Cas no 16944-75-5 (L-Alanine, N-[[(4-methoxyphenyl)methoxy]carbonyl]-)

L-Alanine, N-[[(4-methoxyphenyl)methoxy]carbonyl]- structure
16944-75-5 structure
Product Name:L-Alanine, N-[[(4-methoxyphenyl)methoxy]carbonyl]-
CAS No:16944-75-5
MF:C12H15NO5
MW:253.251203775406
CID:1356303
PubChem ID:13561628
Update Time:2025-04-20

L-Alanine, N-[[(4-methoxyphenyl)methoxy]carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • L-Alanine, N-[[(4-methoxyphenyl)methoxy]carbonyl]-
    • 16944-75-5
    • SCHEMBL11816446
    • N-[[(4-Methoxyphenyl)methoxy]carbonyl]-L-alanine
    • DTXSID901239019
    • Inchi: 1S/C12H15NO5/c1-8(11(14)15)13-12(16)18-7-9-3-5-10(17-2)6-4-9/h3-6,8H,7H2,1-2H3,(H,13,16)(H,14,15)/t8-/m0/s1
    • InChI Key: WHXHLXVMDYXBPF-QMMMGPOBSA-N
    • SMILES: O(C(N[C@H](C(=O)O)C)=O)CC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 253.09502258g/mol
  • Monoisotopic Mass: 253.09502258g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 84.9Ų
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd